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Compound of Interest

Compound Name: 3-(Diethylamino)-4-methylphenol

Cat. No.: B12507900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical characteristics of 3-

(diethylamino)-p-cresol, alongside closely related and more extensively documented

aminophenol derivatives. This document is intended to serve as a valuable resource for

researchers and professionals in drug development and chemical synthesis, offering a

comparative analysis of their physical properties, experimental protocols for their determination,

and a representative synthetic pathway.

Compound Identification and Overview
The compound specified, 3-(diethylamino)-p-cresol, corresponds to the IUPAC name 3-
(Diethylamino)-4-methylphenol. For clarity and comparative purposes, this guide also

includes data on two structurally similar compounds: 3-(Ethylamino)-4-methylphenol and 3-

(Diethylamino)phenol. These compounds share a core aminophenol structure but differ in their

alkyl substituents on the amino group and the presence of a methyl group on the phenolic ring.

Such variations can significantly influence their physical and chemical properties, making a

comparative summary essential for research and development.
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The following table summarizes the key physical and chemical properties of 3-
(diethylamino)-4-methylphenol and its related compounds. Data has been compiled from

various chemical and safety data sources.

Property
3-(Diethylamino)-4-
methylphenol

3-(Ethylamino)-4-
methylphenol

3-
(Diethylamino)phen
ol

CAS Number 6265-08-3[1] 120-37-6[2][3][4][5][6] 91-68-9[7]

Molecular Formula C₁₁H₁₇NO[1] C₉H₁₃NO[2][6] C₁₀H₁₅NO[8]

Molecular Weight 179.26 g/mol 151.21 g/mol [2] 165.23 g/mol [7][8]

Appearance Not specified
White to Gray to Red

powder to crystal[3]
-

Melting Point Not specified 85-87 °C[6] 69-72 °C[7]

Boiling Point Not specified 135-140 °C[6]
170 °C @ 15

mmHg[7]

Density Not specified Not specified 1.04 g/cm³[7]

Flash Point Not specified Not specified 141 °C[7]

Solubility Not specified Insoluble in water[5] Not specified

Experimental Protocols
The determination of fundamental physical properties such as melting and boiling points is

crucial for the characterization of chemical compounds. Below are detailed, standard

experimental methodologies for these measurements.

Melting Point Determination (Capillary Method)
This method is a widely used and reliable technique for determining the melting point of a solid

organic compound.

Apparatus:
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Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating medium (e.g., mineral oil for Thiele tube)

Procedure:

Sample Preparation: A small amount of the dry, crystalline sample is finely ground using a

mortar and pestle.[9] The open end of a capillary tube is then pressed into the powdered

sample.[9][10] The tube is inverted and gently tapped to pack the sample into the sealed

end, aiming for a sample height of 1-2 mm.[9]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[10] This assembly is then placed in the melting point

apparatus.[11][12]

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C

per minute as the melting point is approached.[11]

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears (the onset of melting) and the temperature at which the entire sample has

completely liquefied. This range represents the melting point of the sample.[11][12] A narrow

melting range (0.5-1.0 °C) is indicative of a pure compound.[11]

Boiling Point Determination (Micro Method)
This micro-method is suitable for determining the boiling point of small quantities of a liquid

organic compound.

Apparatus:

Small test tube or fusion tube
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Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube, aluminum block, or oil bath)[13][14]

Rubber band or thread to attach the test tube to the thermometer

Procedure:

Sample Preparation: A few milliliters of the liquid sample are placed into the small test tube.

[13][15] A capillary tube, with its sealed end pointing upwards, is then placed inside the test

tube containing the liquid.[13][14][15]

Apparatus Setup: The test tube is attached to a thermometer. The assembly is then

immersed in a heating bath (e.g., oil bath or Thiele tube), ensuring the sample is below the

level of the heating medium.[15][16]

Heating and Observation: The heating bath is gently and slowly heated.[14] As the liquid

approaches its boiling point, a continuous stream of bubbles will emerge from the open end

of the inverted capillary tube.[16]

Data Recording: The heating is discontinued once a steady stream of bubbles is observed.

The liquid will begin to cool, and the stream of bubbles will slow down. The boiling point is

the temperature at which the bubbling stops and the liquid just begins to enter the capillary

tube.[16] This temperature is recorded as the boiling point of the liquid.

Synthesis Pathway and Logical Workflow
The synthesis of 3-(diethylamino)-4-methylphenol can be conceptually approached through

the N-alkylation of a suitable precursor. A logical and common synthetic route would involve the

diethylation of 3-amino-4-methylphenol. This process is illustrated in the following workflow

diagram.
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Caption: Synthetic pathway for 3-(diethylamino)-4-methylphenol.

The experimental workflow for such a synthesis would typically involve the following logical

steps, which are crucial for successful execution and product isolation.
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Start

Dissolve 3-amino-4-methylphenol
and base in a suitable solvent

Add ethyl halide dropwise

Heat the reaction mixture
(with stirring)

Monitor reaction progress
(e.g., by TLC)

Aqueous workup to
remove salts and impurities

Extract with an
organic solvent

Dry the organic layer
(e.g., with MgSO₄)

Concentrate under
reduced pressure

Purify the crude product
(e.g., by column chromatography)

Characterize the final product
(e.g., NMR, MS, MP)

End
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Caption: Experimental workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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